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Compound of Interest

Compound Name: 5-Hydroxy-2-methylpyridine

Cat. No.: B031158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 5-Hydroxy-2-methylpyridine (CAS No: 1121-78-4), a versatile heterocyclic

compound with significant applications in pharmaceutical synthesis, agrochemicals, and

materials science.[1][2] This document collates available data into a structured format, outlines

general experimental protocols for property determination, and presents a logical workflow for

these characterizations.

Core Physicochemical Data
The following tables summarize the key quantitative physicochemical properties of 5-Hydroxy-
2-methylpyridine. It is important to note that some variations exist in the reported values

across different sources, which may be attributable to different experimental conditions or

purities of the samples tested.
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Property Value Source

Molecular Formula C6H7NO [2]

Molecular Weight 109.13 g/mol [1][2]

Appearance

Pale tan to brown powder,

slight brown crystalline powder,

or colorless to light yellow

liquid.

[1][3]

Melting Point 163-172 °C

168-170 °C [3][4]

24-26 °C

169 °C [5]

Boiling Point 295-296 °C (estimated) [3]

220-222 °C [6]

Density 1.112 g/cm³ [6]

Property Value Source

pKa 4.93 [6]

logP (o/w) 0.418 (estimated) [3]

Water Solubility
1.973e+004 mg/L @ 25 °C

(estimated)
[3]

Slightly soluble [6]

Solubility in Organic Solvents Soluble in dichloromethane. [4]

Vapor Pressure
0.001000 mmHg @ 25.00 °C

(estimated)
[3]

Flash Point 132.70 °C (estimated) [3]

98 °C [6]
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Experimental Protocols
While specific experimental protocols for the determination of every physicochemical property

of 5-Hydroxy-2-methylpyridine are not readily available in the public domain, the following

section outlines generalized and widely accepted methodologies for characterizing similar

pyridine derivatives.

Determination of Melting Point
The melting point of a crystalline solid like 5-Hydroxy-2-methylpyridine is typically determined

using a capillary melting point apparatus. A small, powdered sample is packed into a capillary

tube and heated at a controlled rate. The temperature range over which the substance melts,

from the first appearance of liquid to complete liquefaction, is recorded as the melting point.

Determination of Boiling Point
For the determination of the boiling point, a common method involves distillation. The

compound is heated in a distillation apparatus, and the temperature at which the liquid and

vapor phases are in equilibrium at a given pressure is recorded as the boiling point. For higher

boiling point compounds, vacuum distillation may be employed to prevent decomposition.

Determination of pKa
The acid dissociation constant (pKa) can be determined potentiometrically. This involves

titrating a solution of 5-Hydroxy-2-methylpyridine with a strong acid or base and monitoring

the pH of the solution as a function of the titrant volume. The pKa can then be calculated from

the titration curve.

Determination of logP (Octanol-Water Partition
Coefficient)
The Shake-Flask method is a classical approach for determining the octanol-water partition

coefficient (logP). A solution of 5-Hydroxy-2-methylpyridine is prepared in a mixture of n-

octanol and water. The mixture is shaken until equilibrium is reached, and the concentration of

the compound in both the octanol and water phases is determined, typically using UV-Vis

spectroscopy or High-Performance Liquid Chromatography (HPLC). The ratio of the

concentrations is then used to calculate the logP value.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b031158?utm_src=pdf-body
https://www.benchchem.com/product/b031158?utm_src=pdf-body
https://www.benchchem.com/product/b031158?utm_src=pdf-body
https://www.benchchem.com/product/b031158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Solubility
The solubility of 5-Hydroxy-2-methylpyridine in various solvents can be determined by the

equilibrium solubility method. An excess amount of the solid compound is added to a known

volume of the solvent. The mixture is agitated at a constant temperature until equilibrium is

reached. The saturated solution is then filtered, and the concentration of the dissolved

compound is quantified using a suitable analytical technique such as UV-Vis spectroscopy or

HPLC.

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the physicochemical characterization of

5-Hydroxy-2-methylpyridine.
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Caption: Logical workflow for the synthesis, purification, and physicochemical characterization

of 5-Hydroxy-2-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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